Flufenoxuron
Flufenoxuron
Flufenoxuron is a benzoylurea insecticide, a member of monochlorobenzenes, a member of (trifluoromethyl)benzenes, a member of monofluorobenzenes and a difluorobenzene. It has a role as a mite growth regulator. It derives from a diphenyl ether.
Flufenoxuron is under investigation in clinical trial NCT00922870 (Evaluation of Hemodynamic Effects of Cascade Hemofiltration in Septic Shock).
Flufenoxuron is under investigation in clinical trial NCT00922870 (Evaluation of Hemodynamic Effects of Cascade Hemofiltration in Septic Shock).
Brand Name:
Vulcanchem
CAS No.:
101463-69-8
VCID:
VC0033157
InChI:
InChI=1S/C21H11ClF6N2O3/c22-12-8-10(21(26,27)28)4-7-17(12)33-11-5-6-16(15(25)9-11)29-20(32)30-19(31)18-13(23)2-1-3-14(18)24/h1-9H,(H2,29,30,31,32)
SMILES:
C1=CC(=C(C(=C1)F)C(=O)NC(=O)NC2=C(C=C(C=C2)OC3=C(C=C(C=C3)C(F)(F)F)Cl)F)F
Molecular Formula:
C21H11ClF6N2O3
Molecular Weight:
488.8 g/mol
Flufenoxuron
CAS No.: 101463-69-8
Reference Standards
VCID: VC0033157
Molecular Formula: C21H11ClF6N2O3
Molecular Weight: 488.8 g/mol
| CAS No. | 101463-69-8 |
|---|---|
| Product Name | Flufenoxuron |
| Molecular Formula | C21H11ClF6N2O3 |
| Molecular Weight | 488.8 g/mol |
| IUPAC Name | N-[[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluorophenyl]carbamoyl]-2,6-difluorobenzamide |
| Standard InChI | InChI=1S/C21H11ClF6N2O3/c22-12-8-10(21(26,27)28)4-7-17(12)33-11-5-6-16(15(25)9-11)29-20(32)30-19(31)18-13(23)2-1-3-14(18)24/h1-9H,(H2,29,30,31,32) |
| Standard InChIKey | RYLHNOVXKPXDIP-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C(=C1)F)C(=O)NC(=O)NC2=C(C=C(C=C2)OC3=C(C=C(C=C3)C(F)(F)F)Cl)F)F |
| Canonical SMILES | C1=CC(=C(C(=C1)F)C(=O)NC(=O)NC2=C(C=C(C=C2)OC3=C(C=C(C=C3)C(F)(F)F)Cl)F)F |
| Colorform | Colorless crystals White crystalline solid |
| Density | Relative density = 1.57 g/mL |
| Melting Point | 169-172 °C (decomposes) |
| Description | Flufenoxuron is a benzoylurea insecticide, a member of monochlorobenzenes, a member of (trifluoromethyl)benzenes, a member of monofluorobenzenes and a difluorobenzene. It has a role as a mite growth regulator. It derives from a diphenyl ether. Flufenoxuron is under investigation in clinical trial NCT00922870 (Evaluation of Hemodynamic Effects of Cascade Hemofiltration in Septic Shock). |
| Solubility | 3.11e-09 M In xylene 6, n-hexane 0.11, cyclohexane 95, dichloromethane 18.8, methanol 3.5, acetone 73.8 (all in g/L, 25 °C) Solubility in g/100 mL at 20 °C: hexane 0.012; octan-1-ol 1.12; methanol 3.55; dichloromethane 18.7; cyclohexane 96.4; dimethyl sulfoxide 287; dimethyl formamide 287; acetone 73.6 In water, 3.8 ug/L (deionized water) In water, 4.0X10-6 g/L at 25 °C In water, 0.0186 (pH 4); 0.00152 (pH 7); 0.00373 (pH 9) mg/L (25 °C) |
| Synonyms | N-[[[4-[2-chloro-4-(trifluoromethyl)phenoxy]-2-fluorophenyl]amino]carbonyl]-2,6-difluorobenzamide; Cascade; Cascade (Pesticide); WL 115110 |
| Vapor Pressure | 6.52X10-9 mPa /SRC: 4.89X10-14 mm Hg/ at 20 °C |
| PubChem Compound | 91766 |
| Last Modified | Nov 11 2021 |
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